![molecular formula C28H21NO B4727620 3-(4-methoxyphenyl)-1-(2-phenylvinyl)benzo[f]quinoline](/img/structure/B4727620.png)
3-(4-methoxyphenyl)-1-(2-phenylvinyl)benzo[f]quinoline
Overview
Description
3-(4-methoxyphenyl)-1-(2-phenylvinyl)benzo[f]quinoline, also known as MMB-FUBINACA, is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. This compound belongs to the family of indazole-based synthetic cannabinoids and has been found to have a high affinity for the CB1 receptor, which is responsible for the psychoactive effects of cannabis.
Mechanism of Action
3-(4-methoxyphenyl)-1-(2-phenylvinyl)benzo[f]quinoline exerts its effects by binding to the CB1 receptor in the brain and nervous system. This receptor is responsible for regulating pain, mood, appetite, and other physiological processes. By binding to this receptor, this compound can alter these processes and produce its psychoactive effects.
Biochemical and Physiological Effects
This compound has been found to produce a range of physiological effects, including increased heart rate, blood pressure, and body temperature. It also produces changes in mood, perception, and cognition. These effects are similar to those produced by cannabis and other synthetic cannabinoids.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(4-methoxyphenyl)-1-(2-phenylvinyl)benzo[f]quinoline in lab experiments is its high potency and selectivity for the CB1 receptor. This makes it a useful tool for studying the role of this receptor in various physiological processes. However, the psychoactive effects of this compound can also be a limitation, as they can interfere with experimental outcomes and make it difficult to interpret results.
Future Directions
There are several potential future directions for research on 3-(4-methoxyphenyl)-1-(2-phenylvinyl)benzo[f]quinoline. One area of interest is its potential as a treatment for anxiety and depression. Another area of research could focus on developing new synthetic cannabinoids with improved therapeutic properties and fewer side effects. Additionally, further studies are needed to fully understand the long-term effects of this compound on the brain and body.
Scientific Research Applications
3-(4-methoxyphenyl)-1-(2-phenylvinyl)benzo[f]quinoline has been extensively studied for its potential medical applications. It has been found to have analgesic, anti-inflammatory, and neuroprotective effects in animal models. Additionally, this compound has been shown to have potential as a treatment for anxiety and depression.
properties
IUPAC Name |
3-(4-methoxyphenyl)-1-[(E)-2-phenylethenyl]benzo[f]quinoline | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H21NO/c1-30-24-16-13-22(14-17-24)27-19-23(12-11-20-7-3-2-4-8-20)28-25-10-6-5-9-21(25)15-18-26(28)29-27/h2-19H,1H3/b12-11+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCTRWOIUUSIFGE-VAWYXSNFSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NC3=C(C4=CC=CC=C4C=C3)C(=C2)C=CC5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)C2=NC3=C(C4=CC=CC=C4C=C3)C(=C2)/C=C/C5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H21NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.